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Compound of Interest

Compound Name: Tetrakis(triphenylphosphine)nickel

Cat. No.: B083388 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

Tetrakis(triphenylphosphine)nickel(0) (CAS No. 15133-82-1). The following procedures are

designed for researchers, scientists, and drug development professionals to ensure the safe

handling and disposal of this hazardous chemical. Adherence to these guidelines, in

conjunction with institutional and local regulations, is critical for maintaining a safe laboratory

environment.

Immediate Safety and Hazard Information
Tetrakis(triphenylphosphine)nickel(0) is a hazardous material that requires careful handling.

Key hazards associated with this compound are summarized below.

Table 1: Hazard Identification and Safety Precautions for

Tetrakis(triphenylphosphine)nickel(0)
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Hazard
Classification

GHS
Pictograms

Signal Word
Hazard
Statements

Precautionary
Statements

Flammable Solid,

Category 1
🔥 Danger

H228:

Flammable solid.

[1][2]

P210: Keep

away from heat,

hot surfaces,

sparks, open

flames and other

ignition sources.

No smoking.[1]

[3] P240:

Ground/bond

container and

receiving

equipment.

P241: Use

explosion-proof

electrical/ventilati

ng/lighting

equipment.

P370+P378: In

case of fire: Use

dry sand, dry

chemical, or

alcohol-resistant

foam to

extinguish.[1][3]

Skin Sensitizer,

Category 1

⚠️ Danger H317: May

cause an allergic

skin reaction.[1]

[2]

P261: Avoid

breathing

dust/fume/gas/mi

st/vapors/spray.

P272:

Contaminated

work clothing

should not be

allowed out of

the workplace.
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P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.[1][3]

P302+P352: IF

ON SKIN: Wash

with plenty of

soap and water.

[1][3]

P333+P313: If

skin irritation or

rash occurs: Get

medical

advice/attention.

P363: Wash

contaminated

clothing before

reuse.[3]

Carcinogenicity,

Category 2

हेल्थ हॅझर्ड (Health

Hazard)

Danger H351: Suspected

of causing

cancer.[1][2][4]

P201: Obtain

special

instructions

before use.[1][3]

P202: Do not

handle until all

safety

precautions have

been read and

understood.

P281: Use

personal

protective

equipment as

required.

P308+P313: IF

exposed or
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concerned: Get

medical

advice/attention.

[3]

Operational Plan for Disposal
The proper disposal of tetrakis(triphenylphosphine)nickel(0) involves a multi-step process

that includes segregation, chemical deactivation (quenching), and final disposal as hazardous

waste. This plan provides a step-by-step guide for this process.

Personal Protective Equipment (PPE)
Before handling tetrakis(triphenylphosphine)nickel(0), ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile rubber gloves.

Body Protection: A flame-retardant lab coat and appropriate protective clothing.

Respiratory Protection: A NIOSH-approved N95 dust mask, especially when handling the

solid.[4]

Waste Segregation and Collection
All waste materials contaminated with tetrakis(triphenylphosphine)nickel(0), including

unused product, reaction residues, and contaminated labware, must be collected and treated

as hazardous waste.

Collect solid waste in a clearly labeled, dedicated waste container.

Collect solutions containing the complex in a separate, compatible, and clearly labeled waste

container. High-density polyethylene (HDPE) containers are generally suitable.

Do not mix this waste with other incompatible waste streams.
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Experimental Protocol: Chemical Deactivation
(Quenching)
Disclaimer: This procedure is a recommended guideline for the chemical deactivation of small

quantities of tetrakis(triphenylphosphine)nickel(0) under laboratory conditions. This process

should be performed in a well-ventilated fume hood. It is imperative to consult and receive

approval from your institution's Environmental Health and Safety (EHS) department before

proceeding.

This protocol is based on general procedures for quenching reactive organometallic

compounds and should be performed with extreme caution.

Materials:
Waste containing tetrakis(triphenylphosphine)nickel(0)

An inert, high-boiling point solvent (e.g., toluene or heptane)

Isopropanol

Methanol

Deionized water

A three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a

nitrogen inlet/outlet.

Ice bath

Procedure:
Inert Atmosphere: Assemble the flask in a fume hood and purge the system with an inert

gas, such as nitrogen or argon. Maintain a positive pressure of the inert gas throughout the

procedure.

Dilution: If quenching a solid, dissolve or suspend the

tetrakis(triphenylphosphine)nickel(0) waste in a minimal amount of an inert, high-boiling
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point solvent like toluene inside the flask. For solutions, dilute with the same solvent to

reduce the concentration.

Cooling: Place the flask in an ice bath to cool the contents to 0-5 °C.

Slow Addition of Isopropanol: Slowly add isopropanol to the stirred solution via the dropping

funnel. The addition should be dropwise to control the rate of reaction and any potential

exotherm. Continue the slow addition until the evolution of any gas or heat ceases.

Slow Addition of Methanol: Once the reaction with isopropanol is complete, slowly add

methanol in a similar dropwise manner. This is to ensure any remaining reactive material is

quenched.

Slow Addition of Water: After the reaction with methanol has subsided, cautiously add

deionized water dropwise to the mixture to hydrolyze any remaining reactive species.

Equilibration: Once the additions are complete, remove the ice bath and allow the mixture to

slowly warm to room temperature while stirring for several hours to ensure the reaction is

complete.

Final Disposal: The resulting mixture should be collected in a properly labeled hazardous

waste container for pickup by your institution's EHS department. This waste will likely contain

nickel salts and organic compounds (triphenylphosphine oxide and solvents) and must be

disposed of accordingly.

Visualization of the Disposal Workflow
The logical flow of the disposal procedure for tetrakis(triphenylphosphine)nickel(0) is

illustrated in the diagram below.
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Disposal Workflow for Tetrakis(triphenylphosphine)nickel(0)

Preparation

Waste Collection

Chemical Deactivation (Quenching)

Final Disposal

Wear Appropriate PPE

Work in Fume Hood

Segregate Waste

Label Waste Container

Inert Atmosphere & Cooling

Slowly Add Isopropanol

Slowly Add Methanol

Slowly Add Water

Equilibrate to Room Temp.

Collect Quenched Waste

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Tetrakis(triphenylphosphine)nickel(0).
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This comprehensive guide is intended to enhance laboratory safety and ensure compliance

with hazardous waste regulations. By following these procedures, you contribute to a safer

research environment and the responsible management of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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